Cas no 52-76-6 (Lynestrenol)

Lynestrenol Properties

Names and Identifiers

• lynestrenol
• 19-nor-17-alpha-pregn-4-en-20-yn-17-beta-ol
• LYNESTRENOL(RG)
• 19-Nor-4-pregnen-20-yn-17β-ol
• ethinylestrenol
• exluten
• Exlutena
• exlution
• exluton
• exlutona
• LYNDIOL
• lynenol
• lynoestrenol
• org485-50
• orgametil
• (17α)-19-Norpregn-4-en-20-yn-17-ol
• 19-Nor-17-alpha-pregn-4-en-20-yn-17-l
• Linestrenol
• Ethynylestrenol
• Orgametril
• Orgametrol
• Endometril
• 3-Desoxynorlutin
• Ethynloestrenol
• Lynstranol
• Ethinyloestranol
• Ethinyl oestrenol
• IND 1006
• Linestrenolo [DCIT]
• 17alpha-Ethynylestrenol
• 17-alpha-Ethynylestrenol
• 17-alpha-Ethynyloestrenol
• Linestrenol [INN-Spanish]
• Lynestrenolum [INN-Latin]
• Lynoestrenol [Progestins]
• Es
• Linesterol
• NCGC00179676-03
• Tox21_110319
• LYNESTRENOL [USAN]
• 17alpha-Ethynylestr-4-en-17beta-ol
• BCP04136
• N2Z8ALG4U5
• .DELTA.4-17.alpha.-Ethinylestren-17.beta.-ol
• D01580
• LMST02030127
• Lynestrenol [USAN:INN:BAN:JAN]
• 17.alpha.-Ethynylestrenol
• HMS3712C12
• DB12474
• Physiostat
• Estr-4-en-17.beta.-ol, 17-ethynyl-
• LYNESTRENOL [USP-RS]
• CCRIS 9093
• 17-Ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopeta[a]phenanthren-17-ol
• Prestwick_533
• 3-Desoxy-17alpha-ethinyl-19-nortestosterone
• Q2071071
• NSC73879
• MFCD00051135
• 19-Nor-4-pregnen-20-yn-17beta-ol
• DTXSID4021478
• Delta 4-17alpha-Ethinylestren-17beta-ol
• (8R,9S,10R,13S,14S,17S)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol;Lynestrenol
• A829241
• Lynestrenol [USAN:INN:JAN]
• LS-7125
• EINECS 200-151-4
• CAS-52-76-6
• 19-Norpregn-4-en-20-yn-17-ol, (17a)-
• 19 Norpregn-4-en-20-yn-17-ol, (17alpha)-
• Lynestrenol (JAN/USAN)
• 17-Ethynylestr-4-en-17beta-ol
• 19-Nor-17.alpha.-pregn-4-en-20-yn-17-ol
• 52-76-6
• Lynestrenolum
• 19-Norpregn-4-en-20-yn-17-ol, (17alpha)-
• BSPBio_000050
• L0246
• (17-alpha)-19-Norpregn-4-en-20-yn-17-ol
• LYNESTRENOL [INN]
• 19-Nor-17alpha-pregn-4-en-20-yn-17-ol (6CI8CI)
• 19-Norpregn-4-en-20-yn-17-ol, (17.alpha.)-
• HMS1568C12
• 17-alpha-Ethynylestr-4-en-17-beta-ol
• NSC 37725
• CCG-220095
• UNII-N2Z8ALG4U5
• 19 NORPREGN-4-EN-20-YN-17-OL, (17.ALPHA.)-
• C75475
• 17-alpha-Ethinyl-17-beta-hydroxyoestr-4-ene
• s4883
• 17alpha-Ethynyl-17beta-hydroxyestr-4-ene
• SPBio_001989
• 17alpha-Ethinyl-17beta-hydroxy-Delta 4-estrene
• LYNESTRENOL [MI]
• LYNESTRENOL [MART.]
• 19-Nor-17.alfa.-pregn-4-en-20-yn-17-ol (6CI, 8CI)
• LYNESTRENOL [EP MONOGRAPH]
• 19-norpregn-4-en-20-yn-17alpha-ol
• SCHEMBL37816
• delta(sup 4)-17-alpha-Ethinylestren-17-beta-ol
• 17-alpha-Ethinyl-17-beta-hydroxyestr-4-ene
• CHEMBL2107431
• Linestrenolo
• LYNESTRENOL [WHO-DD]
• BPBio1_000056
• NCGC00255262-01
• delta(sup 4)-17-alpha-Ethinyloestren-17-beta-ol
• NCGC00179676-01
• DTXCID501474457
• NCGC00016233-01
• 19-Norpregn-4-en-20-yn-17-ol, (17alfa)-
• 19-Nor-17-alpha-pregn-4-en-20-yn-17-ol
• Org 485-50
• Tox21_110319_1
• Tox21_301969
• Estr-4-en-17beta-ol, 17-ethynyl-
• 17-alpha-Ethynil-delta-4-estrene-17-beta-ol
• Prestwick0_000095
• HSDB 7899
• lynestrenol-
• NSC37725
• HMS2095C12
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
• (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
• NSC-37725
• AKOS024462708
• 19-Nor-17alpha-pregn-4-en-20-yn-17-ol
• NSC 73879
• LYNESTRENOL [JAN]
• 17-Ethynylestr-4-en-17-ol
• CHEBI:31790
• delta4-17alpha-Ethinylestren-17beta-ol
• (17alpha)-17-ethynylestr-4-en-17-ol
• 17-alpha-Ethynyloestr-4-en-17-beta-ol
• 17alpha-Ethynyl-19-nor-4-androsten-17beta-ol
• Prestwick3_000095
• YNVGQYHLRCDXFQ-XGXHKTLJSA-N
• 17alpha-Ethynyl-17beta-hydroxy-Delta 4-estrene
• NSC-73879
• Prestwick2_000095
• Prestwick1_000095
• NS00003323
• BRD-K39707084-001-04-1
• BRD-K39707084-001-05-8
• +Expand

• MDL： MFCD00051135
• InChIKey： YNVGQYHLRCDXFQ-XGXHKTLJSA-N
• Inchi： 1S/C20H28O/c1-3-20(21)13-11-18-17-9-8-14-6-4-5-7-15(14)16(17)10-12-19(18,20)2/h1,6,15-18,21H,4-5,7-13H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
• SMILES： O([H])[C@@]1(C#C[H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C([H])([H])C([H])([H])C([H])([H])[C@]4([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H]

Computed Properties

• Exact Mass: 284.21400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 284.214016
• Heavy Atom Count: 21
• Complexity: 523
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 4.31350
• PSA: 20.23000
• Merck: 14,5629
• Refractive Index: 1.567
• Boiling Point: 399.6°C at 760 mmHg
• Melting Point: 158oC
• Vapor Pressure: 4.77E-08mmHg at 25°C
• Flash Point: 176.9°C
• Color/Form: Powder
• Specific Rotation: -10 ~-13° (CHCl3)
• Density: 1.08 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds